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Compound of Interest

Compound Name: O-Demethyltramadol

Cat. No.: B1677179 Get Quote

Introduction
O-Desmethyltramadol (O-DSMT), the principal active metabolite of the synthetic opioid

analgesic tramadol, plays a crucial role in its analgesic effect.[1][2] Tramadol is metabolized in

the liver by the cytochrome P450 enzyme CYP2D6 to O-DSMT.[1][3] This metabolite exhibits a

significantly higher affinity for the μ-opioid receptor, up to 200-300 times greater than the parent

drug, making it a major contributor to the overall analgesic and toxic effects of tramadol.[2][4]

Consequently, the accurate quantification of O-DSMT in biological specimens is of paramount

importance in clinical and forensic toxicology for assessing tramadol use, investigating

overdose cases, and monitoring compliance.[5][6] The use of a certified O-Desmethyltramadol

reference standard is essential for the development, validation, and routine application of

analytical methods to ensure the accuracy, precision, and reliability of these toxicological

analyses.[7][8]
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Property Value

IUPAC Name
3-(2-((dimethylamino)methyl)-1-

hydroxycyclohexyl)phenol

Chemical Formula C₁₅H₂₃NO₂

Molar Mass 249.354 g·mol⁻¹[1]

CAS Number 80456-81-1[9]

Appearance White to off-white crystalline powder

Solubility Soluble in methanol and ethanol

Analytical Methodologies
The quantification of O-Desmethyltramadol in biological matrices is typically performed using

chromatographic techniques coupled with mass spectrometry. The choice of method often

depends on the required sensitivity, selectivity, and the nature of the biological sample.

Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is a robust and widely used technique for the determination of O-DSMT. Derivatization

is often necessary to improve the volatility and thermal stability of the analyte.[10][11]

Table 1: Summary of GC-MS Method Parameters for O-Desmethyltramadol Analysis
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Parameter Method 1[7] Method 2[10]

Sample Type Human Urine
Biological Specimens (Blood,

Tissue)

Internal Standard Proadifen (SKF525A) Methapyrilene

Extraction
Liquid-Liquid Extraction (LLE)

with methyl-tert-butyl ether
Solid Phase Extraction (SPE)

Derivatization Not specified Propionic anhydride

Linearity Range 10-1000 ng/mL Not specified

Limit of Quantification (LOQ) 10 ng/mL Not specified

Intra-assay Precision 1.29-6.48% Not specified

Inter-assay Precision 1.28-6.84% Not specified

Accuracy 91.79-106.89% Not specified

Recovery 101.30% Not specified

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS)
LC-MS/MS offers high sensitivity and specificity for the analysis of O-DSMT without the need

for derivatization, making it a preferred method in many laboratories.

Table 2: Summary of LC-MS/MS Method Parameters for O-Desmethyltramadol Analysis

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 11 Tech Support

https://pubmed.ncbi.nlm.nih.gov/23542669/
https://www.nyc.gov/assets/ocme/downloads/pdf/Tramadolmetab.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677179?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Method 1[12]

Sample Type Human Plasma

Internal Standard Not specified

Extraction Protein Precipitation with perchloric acid

Chromatographic Column Zorbax SB-C18 (100 mm x 3.0 mm, 3.5 µm)

Mobile Phase
10:90 (v/v) acetonitrile and 0.2% (v/v)

trifluoroacetic acid in water

Flow Rate 1 mL/min

Detection Mode
Selected Ion Monitoring (SIM) with electrospray

positive ionization

Monitored Ion (m/z) 250

Linearity Range 2-300 ng/mL

Limit of Quantification (LOQ) Not specified

Within-run Precision (at LOQ) 10.1%

Between-run Precision (at LOQ) 6.7%

Within-run Accuracy (at LOQ) -9.9%

Between-run Accuracy (at LOQ) 10.4%

Mean Recovery 96%

Experimental Protocols
Protocol 1: GC-MS Analysis of O-Desmethyltramadol in
Urine
This protocol is based on the method described by Gergov et al. (2013).[7]

4.1.1. Materials and Reagents

O-Desmethyltramadol certified reference standard
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Proadifen (SKF525A) internal standard

Methyl-tert-butyl ether (MTBE)

0.1 M Hydrochloric acid

Sodium hydroxide

Human urine (blank)

GC-MS system

4.1.2. Sample Preparation (Liquid-Liquid Extraction)

To 1 mL of urine sample, add the internal standard.

Alkalinize the sample with sodium hydroxide.

Add 5 mL of MTBE and vortex for 10 minutes.

Centrifuge at 3000 rpm for 5 minutes.

Transfer the organic layer to a clean tube.

Perform back-extraction by adding 100 µL of 0.1 M hydrochloric acid and vortexing for 5

minutes.

Centrifuge and discard the organic layer.

The aqueous layer is ready for derivatization (if necessary) and GC-MS analysis.

4.1.3. GC-MS Conditions

Column: (Specify column type, e.g., 5% phenyl-methylpolysiloxane)

Injector Temperature: 250°C

Oven Temperature Program: Initial temperature 80°C, hold for 1 min, ramp to 280°C at

20°C/min, hold for 5 min.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677179?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Carrier Gas: Helium

MS Mode: Selective Ion Monitoring (SIM)

Ions to Monitor: (Specify characteristic ions for O-DSMT and the internal standard)

Protocol 2: LC-MS/MS Analysis of O-Desmethyltramadol
in Plasma
This protocol is based on the method described by Bogdănescu et al. (2008).[12]

4.2.1. Materials and Reagents

O-Desmethyltramadol certified reference standard

Perchloric acid (7%)

Acetonitrile (HPLC grade)

Trifluoroacetic acid

Water (HPLC grade)

Human plasma (blank)

LC-MS/MS system

4.2.2. Sample Preparation (Protein Precipitation)

To 0.2 mL of plasma, add the internal standard.

Add 0.2 mL of 7% perchloric acid.

Vortex for 30 seconds to precipitate proteins.

Centrifuge at 10,000 rpm for 10 minutes.

Collect the supernatant and inject it into the LC-MS/MS system.
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4.2.3. LC-MS/MS Conditions

Column: Zorbax SB-C18 (100 mm x 3.0 mm, 3.5 µm)[12]

Mobile Phase: 10:90 (v/v) acetonitrile and 0.2% (v/v) trifluoroacetic acid in water[12]

Flow Rate: 1 mL/min[12]

Column Temperature: 45°C[12]

Ionization Mode: Electrospray Ionization (ESI), Positive

MS/MS Transitions: (Specify precursor and product ions for O-DSMT and the internal

standard, e.g., m/z 250 -> [product ion])
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Caption: Metabolic conversion of tramadol to its major metabolites.

Experimental Workflow for O-DSMT Quantification
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Caption: General workflow for the quantification of O-DSMT.
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Caption: Simplified mechanism of action of O-Desmethyltramadol.

Conclusion
O-Desmethyltramadol is a critical analyte in the field of analytical toxicology. The use of a

certified reference standard is fundamental for achieving accurate and reliable quantitative

results. The analytical methods and protocols outlined in this document provide a

comprehensive guide for laboratories involved in the analysis of tramadol and its metabolites.

The choice of methodology should be based on the specific requirements of the analysis,

including matrix type, desired sensitivity, and available instrumentation. Proper validation of the

chosen method is essential to ensure the quality and defensibility of the analytical data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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